Cas no 2196444-34-3 (N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide)

N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide is a synthetic organic compound featuring a pyridine core substituted with a tetrahydrofuran-3-yloxy group and an acrylamide moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tetrahydrofuran ring enhances solubility and bioavailability, while the acrylamide group offers versatility for further functionalization via Michael addition or polymerization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound’s stability under standard conditions and compatibility with diverse reaction environments make it a practical choice for research and industrial applications requiring precise molecular modifications.

N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide structure

2196444-34-3 structure

Product Name:N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide

CAS No:2196444-34-3

MF:C₁₂H₁₄N₂O₃

MW:234.251163005829

CID:5409914

Update Time:2025-11-05

N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

- N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide
- Inchi： 1S/C12H14N2O3/c1-2-11(15)14-9-3-5-13-12(7-9)17-10-4-6-16-8-10/h2-3,5,7,10H,1,4,6,8H2,(H,13,14,15)
- InChI Key： RFLVQDBEXRJRNI-UHFFFAOYSA-N
- SMILES： C(NC1C=CN=C(OC2CCOC2)C=1)(=O)C=C

Experimental Properties

Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 437.1±45.0 °C(Predicted)
pka: 11.94±0.70(Predicted)

N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6702283-1.0g	N-[2-(oxolan-3-yloxy)pyridin-4-yl]prop-2-enamide	2196444-34-3	95.0%	1.0g	$0.0	2025-03-13

N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide Related Literature

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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

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4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide

Market Research and Analysis Report on N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide (CAS No. 2196444-34-3)

The compound N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide, identified by the CAS registry number 2196444-34-3, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and therapeutic interventions. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the unique structural properties of N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide, which make it a promising candidate for targeting specific biological pathways. The tetrahydrofuran moiety contributes to the compound's solubility and bioavailability, while the pyridine ring enhances its pharmacokinetic profile. These attributes position the compound as a valuable tool in the development of novel therapeutics.

The global market for specialty chemicals, including advanced intermediates like N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide, is driven by increasing demand from pharmaceutical companies engaged in drug discovery and development. The compound's CAS number, 2196444-34-3, is widely referenced in scientific literature, indicating its importance in research activities across academia and industry.

From a supply chain perspective, key players in the chemical manufacturing sector are focusing on optimizing production processes to meet the growing demand for high-purity samples of this compound. The integration of green chemistry principles into synthesis protocols is expected to further enhance the sustainability of its production.

In conclusion, N-[2-[(Tetrahydro-3-furanyl)oxy]-4-pyridinyl]-2-propenamide (CAS No. 2196444-34-3) represents a significant advancement in the field of chemical biology. Its versatile properties and potential applications make it a critical component in the ongoing evolution of pharmaceutical research and development.